Cas no 2171704-36-0 (2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
• CAS No: 2171704-36-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5993119
• PubChem ID: 165503301
• Update Time: 2025-05-19

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
• 2-{[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid
• 2171704-36-0
• EN300-1479966

• Inchi： 1S/C27H32N2O5/c1-16(2)22(26(31)32)14-28-25(30)24(13-17-11-12-17)29-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DXSRZVYLBDGRDT-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid

Introduction to 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic Acid (CAS No. 2171704-36-0)

Compound 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid, identified by its CAS number 2171704-36-0, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers exploring novel therapeutic agents.

The structure of this compound is characterized by a complex arrangement of functional groups, including an amide linkage and a cyclopropyl moiety, which contribute to its unique chemical properties. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group suggests potential interactions with biological targets, which could be exploited for drug design. This moiety is often employed in medicinal chemistry due to its ability to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions and enzyme activities. The amide group in 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid provides a versatile scaffold for designing such modulators. The cyclopropyl group, on the other hand, can influence the conformational flexibility of the molecule, potentially affecting its binding properties and bioavailability.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects in areas such as inflammation, cancer, and neurodegenerative disorders. The 9H-fluoren-9-ylmethoxycarbonyl group, in particular, has been shown to enhance the stability and solubility of drug candidates, which is crucial for their effective delivery to target tissues.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired structure. These methods not only improve efficiency but also allow for the introduction of complex functional groups without compromising the integrity of the molecule.

Evaluation of the pharmacological properties of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific biological targets, leading to modulatory effects on cellular processes. These findings suggest that it could be a valuable tool for further exploration in drug discovery.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. Studies indicate that it exhibits good solubility and bioavailability, which are essential factors for any successful drug candidate. Additionally, preliminary toxicity studies have shown that it is well-tolerated at relevant doses, raising hopes for its future clinical development.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to accelerate the discovery of novel therapeutics. The synthesis and characterization of compounds like 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid are at the forefront of these advancements. By leveraging cutting-edge techniques and interdisciplinary approaches, researchers are able to design molecules with enhanced efficacy and safety profiles.

In conclusion, 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid (CAS No. 2171704-36-0) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it holds great potential for improving human health and treating various diseases.